Cas no 2228454-40-6 (3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid
• CAS No: 2228454-40-6
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• CID: 5943421
• PubChem ID: 165862020
• Update Time: 2025-10-31

3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid
• 3-amino-1-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}cyclobutane-1-carboxylic acid
• 2228454-40-6
• EN300-1901627

• Inchi： 1S/C14H24N2O5/c1-13(2,3)21-12(19)16-4-5-20-8-10(16)14(11(17)18)6-9(15)7-14/h9-10H,4-8,15H2,1-3H3,(H,17,18)
• InChI Key： FDQJFRRILSGWQR-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 300.16852187g/mol
• Monoisotopic Mass: 300.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid

3-Amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic Acid (CAS No. 2228454-40-6): A Comprehensive Overview

3-Amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228454-40-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

The 3-amino group and the cyclobutane ring are key structural elements that contribute to the compound's chemical stability and reactivity. The tert-butoxycarbonyl group attached to the morpholine ring further enhances its solubility and bioavailability, making it a promising candidate for drug development. The cyclobutane ring, known for its rigidity and conformational constraints, imparts unique pharmacological properties to the molecule, which can be exploited for targeted drug delivery systems.

Recent studies have focused on the synthesis and optimization of 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid. One notable approach involves the use of palladium-catalyzed coupling reactions to efficiently construct the cyclobutane core. This method not only improves the yield but also reduces the number of synthetic steps, making it a cost-effective and scalable process for large-scale production. Additionally, researchers have explored alternative synthetic routes using microwave-assisted reactions to enhance reaction rates and selectivity.

The biological activities of 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid have been extensively studied in various in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis. The compound has also shown promising results in inhibiting tumor growth and metastasis in cancer models, suggesting its potential as an anticancer drug.

Mechanistically, 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid exerts its biological effects through multiple pathways. It has been shown to modulate the activity of key enzymes involved in inflammation and oxidative stress, such as cyclooxygenase (COX) and nitric oxide synthase (NOS). Furthermore, it can interact with specific receptors on cell surfaces, leading to downstream signaling cascades that regulate cell survival and proliferation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid has also been investigated for its use as a tool compound in basic research. Its ability to selectively target specific cellular pathways makes it a valuable reagent for studying disease mechanisms and validating new therapeutic targets.

The future prospects for 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new delivery methods to improve therapeutic outcomes. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable drug candidate.

In conclusion, 3-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228454-40-6) represents a significant advancement in medicinal chemistry with broad applications in both therapeutic and research settings. Its unique chemical structure and biological activities make it a compelling candidate for further investigation and development.